Tert-butyl 3-cyano-4-oxopyrrolidine-1-carboxylate
Overview
Description
Tert-butyl 3-cyano-4-oxopyrrolidine-1-carboxylate is a chemical compound with the CAS Number: 175463-32-8 . It has a molecular weight of 210.23 and a linear formula of C10H14N2O3 . It is a solid substance under normal conditions .
Synthesis Analysis
The synthesis of Tert-butyl 3-cyano-4-oxopyrrolidine-1-carboxylate involves the use of sodium in ethanol under reflux conditions . The reaction mixture is stirred at room temperature until the sodium is completely dissolved. Then, the general formula (13) is slowly added dropwise to the prepared ethanolic sodium alcohol solution . After the end of the dropwise addition, the mixture is stirred for 30 minutes and heated to reflux for 2-3 hours .Molecular Structure Analysis
The molecular structure of Tert-butyl 3-cyano-4-oxopyrrolidine-1-carboxylate is represented by the linear formula C10H14N2O3 . The InChI Key for this compound is RKUQLKRPWWYRIG-UHFFFAOYSA-N .Physical And Chemical Properties Analysis
Tert-butyl 3-cyano-4-oxopyrrolidine-1-carboxylate is a solid substance under normal conditions . It has a molecular weight of 210.23 . Its solubility is 9.28 mg/ml, making it very soluble . It has a Log Po/w (iLOGP) of 1.77, indicating its lipophilicity .Scientific Research Applications
- tert-Butyl 3-cyano-4-oxopyrrolidine-1-carboxylate serves as a versatile building block in organic synthesis. Researchers use it to construct more complex molecules due to its stability and reactivity .
- It acts as a precursor for the synthesis of amides, sulphonamides, Mannich bases, Schiff’s bases, thiazolidinones, azetidinones, and imidazolinones .
- tert-Butyl 3-cyano-4,6-dimethylpyridin-2-yl)carbonate (a derivative of this compound) has been demonstrated as a chemoselective Boc (tert-butoxycarbonyl) protection reagent for aromatic and aliphatic amines .
- tert-Butyl 3-cyano-4-oxopyrrolidine-1-carboxylate plays a role in creating these indole scaffolds, which are significant for biologically active natural products .
- In cell biology, tert-butyl 3-cyano-4-oxopyrrolidine-1-carboxylate is used to freeze cells in tubes (ranging from 1 to 5 mL) using the Thermo Scientific™ Mr. Frosty™ Freezing Container at nearly -1°C/minute .
Organic Synthesis and Building Blocks
Chemoselective Boc Protection Reagent
Indole Derivatives Synthesis
Freezing Cell Lines
Safety and Hazards
Mechanism of Action
Target of Action
It’s known to be used in the synthesis of novel naphthalene-based antimicrobial agents , suggesting that its targets could be microbial enzymes or proteins.
Mode of Action
Given its use in the synthesis of antimicrobial agents , it may interfere with essential biochemical processes in microbes, leading to their inhibition or death.
Result of Action
As a precursor in the synthesis of antimicrobial agents , its action likely results in the inhibition of microbial growth or viability.
Action Environment
The action of Tert-butyl 3-cyano-4-oxopyrrolidine-1-carboxylate can be influenced by environmental factors. For instance, its stability is affected by the pH of the solution, with the compound being relatively stable in neutral or slightly acidic conditions (pH 4-6) . Additionally, it should be stored under an inert atmosphere at 2-8°C to maintain its integrity .
properties
IUPAC Name |
tert-butyl 3-cyano-4-oxopyrrolidine-1-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14N2O3/c1-10(2,3)15-9(14)12-5-7(4-11)8(13)6-12/h7H,5-6H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RKUQLKRPWWYRIG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CC(C(=O)C1)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14N2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60373540 |
Source
|
| Record name | tert-Butyl 3-cyano-4-oxopyrrolidine-1-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60373540 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
210.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Tert-butyl 3-cyano-4-oxopyrrolidine-1-carboxylate | |
CAS RN |
175463-32-8 |
Source
|
| Record name | 1-Pyrrolidinecarboxylic acid, 3-cyano-4-oxo-, 1,1-dimethylethyl ester | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=175463-32-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1-tert-Butoxycarbonyl-3-cyano-4-pyrrolidone | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0175463328 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | tert-Butyl 3-cyano-4-oxopyrrolidine-1-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60373540 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Tert-butyl 3-Cyano-4-oxo-pyrrolidine-1-carboxylate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.115.866 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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